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Compound of Interest

Compound Name: 3-Ethyl-2-methyloctane

L Get Quote

Cat. No.: B14551914

Essential Safety and Handling Guide for 3-Ethyl-2-
methyloctane

This guide provides crucial safety and logistical information for the handling and disposal of 3-
Ethyl-2-methyloctane. The following procedures are based on best practices for managing
flammable liquid hydrocarbons and data extrapolated from safety data sheets (SDS) of
structurally similar compounds, such as 3-ethyloctane and 3-methyloctane, in the absence of a
specific SDS for 3-Ethyl-2-methyloctane.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 3-Ethyl-2-methyloctane is provided
below. This information is essential for a thorough risk assessment prior to handling.

Property

Value

Molecular Formula

C11H24[1]

Molecular Weight 156.31 g/mol [1]

Appearance Liquid (presumed)

Boiling Point Data not available

Flash Point Data not available (expected to be flammable)
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Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling 3-Ethyl-2-

methyloctane to minimize exposure and ensure personal safety.

Protection Type

Recommended Equipment

Standard

Eye/Face Protection

Tightly fitting safety goggles
with side-shields or a face
shield.

Conforming to EN 166 (EU) or
NIOSH (US).[2]

Skin Protection

Fire/flame resistant and
impervious clothing. Chemical-

resistant gloves (e.g., nitrile).

Gloves must satisfy the
specifications of EU Directive
89/686/EEC and the standard
EN 374.[3]

Respiratory Protection

In case of insufficient

ventilation, wear a self-

contained breathing apparatus.

NIOSH (US) or CEN (EU)
approved respiratory

protection.

Safe Handling and Storage Procedures

Adherence to proper handling and storage protocols is critical to prevent accidents and ensure
a safe laboratory environment.

Handling:

e Handle in a well-ventilated place, preferably within a chemical fume hood.[2][3]

o Wear suitable protective clothing, gloves, and eye/face protection.[2][3]

e Avoid contact with skin and eyes.[2][3]

e Avoid the formation of dust and aerosols.[2][3]

» Use non-sparking tools and take measures to prevent electrostatic discharge.[2][3]

o Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[3][4]
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Storage:

Keep container tightly closed.[3][4]

Emergency Procedures

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Store apart from foodstuff containers or incompatible materials.[2]

Ground and bond the container and receiving equipment.[3][4]

In the event of an emergency, follow these procedures immediately.

Emergency Situation

Procedure

Skin Contact

Remove/Take off immediately all contaminated

clothing. Rinse skin with water/shower.[3][4]

Eye Contact

Rinse with pure water for at least 15 minutes

and consult a doctor.[3]

Ingestion

Do NOT induce vomiting. Immediately call a
POISON CENTER or doctor/physician.[4][5]

Fire

Use dry chemical, carbon dioxide, or alcohol-
resistant foam for extinction. Wear self-
contained breathing apparatus for firefighting if

necessary.[3][6]

Spill or Leak

Avoid breathing mist, gas, or vapors. Use
personal protective equipment. Ensure
adequate ventilation. Remove all sources of
ignition. Evacuate personnel to safe areas.
Prevent further leakage or spillage if safe to do
so. Collect spillage with suitable absorbent

material and dispose of in a sealed container.[2]

[3]L6]
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Disposal Plan

Proper disposal of 3-Ethyl-2-methyloctane is mandatory to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation and Collection:

e Personal Protective Equipment (PPE): Before handling waste, ensure you are wearing the
appropriate PPE as outlined in the table above.

o Waste Container: Collect waste in a designated, properly labeled, and sealable container
made of a material compatible with flammable hydrocarbons.

e Segregation: Do not mix 3-Ethyl-2-methyloctane waste with other waste streams,
especially incompatible chemicals like oxidizers.[7]

Waste Storage:

o Store the sealed waste container in a designated, well-ventilated, cool, and dry satellite
accumulation area, away from direct sunlight and heat sources.[7]

Disposal:
» Dispose of the waste through a licensed hazardous waste disposal company.

o Complete all required hazardous waste manifests or tags according to your institution's and
local regulations.

o Crucially, never pour 3-Ethyl-2-methyloctane down the drain or discard it with regular trash.

[7]

Workflow for Safe Handling and Disposal of 3-Ethyl-
2-methyloctane

The following diagram outlines the critical steps for the safe handling and disposal of 3-Ethyl-2-
methyloctane in a laboratory setting.
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Conduct Risk Assessment
Don Appropriate PPE
(Goggles, Gloves, Lab Coat)
Prepare Well-Ventilated Workspace
(Fume Hood)

Transfer Chemical Carefully
(Use Non-Sparking Tools)
Perform Experimental Work

Post-Experiment

Collect Waste in
Designated Container
Label Waste Container Accurately

Store in Satellite
Accumulation Area

Arrange for Professional
Hazardous Waste Disposal
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Fire: Use Appropriate Spill: Evacuate, Ventilate, Exposure: Follow First-Aid
Extinguisher, Evacuate Contain, and Clean Up (Skin/Eye Wash, Seek Medical Aid)

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 3-Ethyl-2-methyloctane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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